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Compound of Interest

Compound Name: DL-Gabaculine hydrochloride

Cat. No.: B013576 Get Quote

This technical support center provides essential information regarding the toxicity of DL-
Gabaculine hydrochloride for researchers, scientists, and drug development professionals.

Below you will find a summary of reported LD50 values, troubleshooting guides for common

experimental issues, and frequently asked questions.

Acute Toxicity Data: LD50 Values
The following table summarizes the available median lethal dose (LD50) data for DL-
Gabaculine hydrochloride in mice. Despite a thorough literature search, no specific LD50

values for rats were identified.

Species Strain
Route of
Administration

LD50 Value

Mouse Not Specified
Intravenous

(presumed)
86 mg/kg[1]

Mouse Not Specified Intraperitoneal 62 mg/kg

Experimental Protocols
While specific, detailed protocols for the LD50 determination of DL-Gabaculine hydrochloride
are not readily available in the public domain, the general methodology for such acute toxicity
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studies in rodents follows established guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD). A generalized workflow is presented below.

Preparation Phase

Administration Phase

Observation Phase

Data Analysis Phase

Animal Acclimatization
(e.g., 7 days)

DL-Gabaculine HCl
Dose Preparation

Animal Fasting
(e.g., 3-4 hours)

Single Dose Administration
(e.g., IV or IP)

Monitor for Clinical Signs
of Toxicity

Record Mortalities
(e.g., over 14 days)

Measure Body Weight

LD50 Calculation
(e.g., Probit Analysis)
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Generalized Experimental Workflow for LD50 Determination.

Signaling Pathway
DL-Gabaculine hydrochloride's primary mechanism of action is the irreversible inhibition of γ-

aminobutyric acid (GABA) transaminase (GABA-T). This enzyme is critical for the degradation

of the inhibitory neurotransmitter GABA. By inhibiting GABA-T, DL-Gabaculine leads to an

accumulation of GABA in the brain, which potentiates GABAergic neurotransmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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